Cas no 144446-03-7 (CARBONIC ACID, 1-BROMOETHYL CYCLOHEXYL ESTER)

• Product Name: CARBONIC ACID, 1-BROMOETHYL CYCLOHEXYL ESTER
• CAS No: 144446-03-7
• MF: C₉H₁₅BrO₃
• MW: 251.117602586746
• CID: 3407699
• PubChem ID: 14218626
• Update Time: 2025-04-21

CARBONIC ACID, 1-BROMOETHYL CYCLOHEXYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBONIC ACID, 1-BROMOETHYL CYCLOHEXYL ESTER
• SCHEMBL1024204
• 144446-03-7

• Inchi： 1S/C9H15BrO3/c1-7(10)12-9(11)13-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3
• InChI Key： TYBWWPALTFYPIQ-UHFFFAOYSA-N
• SMILES： BrC(C)OC(=O)OC1CCCCC1

Computed Properties

• Exact Mass: 250.02046g/mol
• Monoisotopic Mass: 250.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters